Cas no 36382-81-7 (3-Thiophenecarboxylic acid, 2,4-dimethyl-, ethyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 2,4-dimethyl-, ethyl ester
• CAS No: 36382-81-7
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• MDL: MFCD30294241
• CID: 1478842
• PubChem ID: 53821535
• Update Time: 2025-10-29

3-Thiophenecarboxylic acid, 2,4-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2,4-dimethyl-, ethyl ester
• MFCD30294241
• E94459
• SCHEMBL13602353
• ethyl 2,4-dimethylthiophene-3-carboxylate
• 36382-81-7
• CS-0195972

• MDL： MFCD30294241
• Inchi： 1S/C9H12O2S/c1-4-11-9(10)8-6(2)5-12-7(8)3/h5H,4H2,1-3H3
• InChI Key： FWCQUEHDHGUPJA-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(C(=O)OCC)=C1C

Computed Properties

• Exact Mass: 184.05586
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 3-Thiophenecarboxylic acid, 2,4-dimethyl-, ethyl ester

Research Brief on 3-Thiophenecarboxylic acid, 2,4-dimethyl-, ethyl ester (CAS: 36382-81-7): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

3-Thiophenecarboxylic acid, 2,4-dimethyl-, ethyl ester (CAS: 36382-81-7) is a thiophene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential in drug discovery, material science, and agrochemical development. The presence of the thiophene ring, combined with the ester and dimethyl substitutions, imparts distinct chemical properties that make it a valuable building block for synthetic and medicinal chemistry.

Recent studies have focused on the synthesis and functionalization of 3-Thiophenecarboxylic acid, 2,4-dimethyl-, ethyl ester to enhance its utility in various applications. For instance, researchers have investigated its role as a precursor in the synthesis of heterocyclic compounds, which are pivotal in the development of new therapeutic agents. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and cross-coupling reactions, has been leveraged to create libraries of bioactive molecules with potential anticancer, antimicrobial, and anti-inflammatory properties.

In the context of drug discovery, 3-Thiophenecarboxylic acid, 2,4-dimethyl-, ethyl ester has been utilized as a scaffold for the design of small-molecule inhibitors targeting specific enzymes and receptors. A recent study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of inhibitors for protein kinases involved in cancer progression. The study highlighted the compound's ability to modulate kinase activity through selective binding, offering a promising avenue for the treatment of kinase-driven malignancies.

Beyond its pharmaceutical applications, this thiophene derivative has also found use in material science. Its incorporation into conjugated polymers and organic semiconductors has been explored to enhance the electronic and optical properties of these materials. Research published in Advanced Materials showcased the compound's role in improving the efficiency of organic photovoltaic devices, underscoring its potential in renewable energy technologies.

In conclusion, 3-Thiophenecarboxylic acid, 2,4-dimethyl-, ethyl ester (CAS: 36382-81-7) represents a multifaceted compound with broad applicability in chemical biology and pharmaceutical sciences. Ongoing research continues to uncover new dimensions of its utility, from drug discovery to advanced materials. Future studies are expected to further elucidate its mechanistic insights and expand its therapeutic and technological potential.